molecular formula C7H5Br3O B14316450 2,5-Dibromo-4-(bromomethyl)phenol CAS No. 109135-68-4

2,5-Dibromo-4-(bromomethyl)phenol

Cat. No.: B14316450
CAS No.: 109135-68-4
M. Wt: 344.83 g/mol
InChI Key: KUZLEYYGBHCMAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-Dibromo-4-(bromomethyl)phenol (C₇H₅Br₃O) is a halogenated phenolic compound characterized by three bromine substituents: two at the 2- and 5-positions of the benzene ring and a bromomethyl group at the 4-position. This structural arrangement confers high molecular weight (327.83 g/mol) and significant lipophilicity, making it a candidate for applications in flame retardancy, organic synthesis intermediates, or bioactive molecule development.

Properties

CAS No.

109135-68-4

Molecular Formula

C7H5Br3O

Molecular Weight

344.83 g/mol

IUPAC Name

2,5-dibromo-4-(bromomethyl)phenol

InChI

InChI=1S/C7H5Br3O/c8-3-4-1-6(10)7(11)2-5(4)9/h1-2,11H,3H2

InChI Key

KUZLEYYGBHCMAG-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1Br)O)Br)CBr

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Dibromo-4-(bromomethyl)phenol typically involves the bromination of phenol derivatives. One common method includes the use of bromine or N-bromosuccinimide (NBS) as brominating agents. The reaction conditions often involve the use of solvents like acetic acid or chloroform and may require the presence of a catalyst to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, including electrophilic aromatic substitution reactions. The choice of reagents and conditions can vary depending on the desired yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2,5-Dibromo-4-(bromomethyl)phenol undergoes several types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can lead to the formation of phenol derivatives with different substituents .

Scientific Research Applications

Mechanism of Action

The mechanism of action of 2,5-Dibromo-4-(bromomethyl)phenol involves its interaction with various molecular targets. The bromine atoms and the phenol group can participate in electrophilic and nucleophilic reactions, respectively. These interactions can lead to the formation of reactive intermediates that exert biological or chemical effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2,6-Dibromo-4-(hydroxymethyl)phenol (C₇H₆Br₂O₂)

Key Differences :

  • Substituents : Replaces the 4-bromomethyl group with a hydroxymethyl (-CH₂OH) moiety.
  • Reactivity : The hydroxymethyl group enhances hydrogen-bonding capacity and reduces electrophilicity compared to the bromomethyl group, which is more prone to nucleophilic substitution .
  • Applications : Used in pharmaceutical intermediates (e.g., thyroid hormone receptor ligands) due to its polar hydroxyl group .
Data Table 1: Structural and Physical Properties
Property 2,5-Dibromo-4-(bromomethyl)phenol 2,6-Dibromo-4-(hydroxymethyl)phenol
Molecular Formula C₇H₅Br₃O C₇H₆Br₂O₂
Molecular Weight (g/mol) 327.83 291.93
Key Substituents 2-Br, 5-Br, 4-BrCH₂ 2-Br, 6-Br, 4-CH₂OH
Boiling Point (°C) Not reported 320–325 (decomposes)

3,5-Dibromo-4-(3’-isopropyl-4’-hydroxyphenoxy)benzoic Acid (MIBRT)

Key Differences :

  • Core Structure: A benzoic acid derivative with a phenoxy side chain.
  • Biological Activity : Acts as a thyroid hormone receptor (TR) agonist due to its bulky isopropyl group, which stabilizes coactivator binding .

Tetrabromobisphenol A (TBBPA, CAS 79-94-7)

Key Differences :

  • Symmetry: A bisphenol derivative with two 3,5-dibromo-4-hydroxyphenyl groups linked by an isopropylidene bridge.
  • Applications : Widely used as a flame retardant in electronics and plastics.
  • Environmental Impact : Higher bromine content (4 bromine atoms) increases persistence and bioaccumulation risks compared to the target compound .
Data Table 2: Environmental and Industrial Comparison
Property 2,5-Dibromo-4-(bromomethyl)phenol Tetrabromobisphenol A (TBBPA)
Bromine Atoms 3 4
Primary Use Research chemical Flame retardant
Regulatory Status Not widely regulated Restricted in EU (REACH)
Log P (Lipophilicity) ~3.5 (estimated) 4.8–5.2

4-Bromo-2,5-dimethoxyphenethylamine (2C-B)

Key Differences :

  • Substituents : Methoxy groups at 2- and 5-positions and a bromine at 4-position on a phenethylamine backbone.
  • Bioactivity : A psychoactive designer drug acting as a serotonin receptor agonist, highlighting how bromine placement influences neuroactivity .

Research Findings and Mechanistic Insights

  • Reactivity: The bromomethyl group in 2,5-Dibromo-4-(bromomethyl)phenol is highly reactive in SN2 reactions, enabling cross-coupling or polymerization applications. This contrasts with hydroxymethyl analogs, which favor oxidation or esterification .
  • Toxicity: Brominated phenols generally exhibit moderate to high toxicity due to bioaccumulation and interference with thyroid signaling. However, the target compound’s specific ecotoxicological profile remains understudied .
  • Synthetic Utility : Serves as a precursor for advanced brominated flame retardants or ligands in medicinal chemistry, akin to TBBPA derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.